Cas no 553677-72-8 (22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A)

22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A structure
553677-72-8 structure
Product Name:22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A
CAS No:553677-72-8
MF:C59H96O28
MW:1253.37676239014
CID:2033930
Update Time:2025-04-21

22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A Chemical and Physical Properties

Names and Identifiers

    • 22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A
    • impatienoside D
    • Inchi: 1S/C59H96O28/c1-22-31(64)34(67)39(72)50(79-22)85-44-36(69)33(66)27(19-61)81-52(44)86-45-38(71)37(70)43(48(76)77)84-53(45)82-30-12-13-56(5)28(57(30,6)21-62)11-14-59(8)29(56)10-9-23-24-17-54(2,3)46(75)47(55(24,4)15-16-58(23,59)7)87-49-41(74)42(25(63)20-78-49)83-51-40(73)35(68)32(65)26(18-60)80-51/h9,22,24-47,49-53,60-75H,10-21H2,1-8H3,(H,76,77)
    • InChI Key: VITDLFFVKMZRLT-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(OC2C(OC3C(OC4C(CO)(C)C5CCC6(C7(C(C8C(CC7)(C)C(OC7C(O)C(OC9C(O)C(O)C(O)C(CO)O9)C(O)CO7)C(O)C(C)(C)C8)=CCC6C5(C)CC4)C)C)OC(C(=O)O)C(O)C3O)OC(CO)C(O)C2O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 17
  • Hydrogen Bond Acceptor Count: 28
  • Heavy Atom Count: 87
  • XLogP3: 0.0909999999999981

22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-alpha-L-rhamnopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A Related Literature

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